1,1-difluoro-3-isocyanatopropane
Overview
Description
1,1-Difluoro-3-isocyanatopropane (DFIP) is an organic compound with a wide range of applications in scientific research. It is an aliphatic isocyanate with two fluorine atoms attached to the carbon atom of the isocyanate group. The compound is a colorless liquid at room temperature, and has a boiling point of 72°C. DFIP is a versatile reagent used in a variety of organic synthesis reactions and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
1,1-difluoro-3-isocyanatopropane has a wide range of applications in scientific research. It is commonly used in organic synthesis reactions as a reagent for the synthesis of fluorinated compounds. 1,1-difluoro-3-isocyanatopropane is also used in the synthesis of peptides and proteins, as it can be used to introduce fluorine atoms into peptide linkages. In addition, 1,1-difluoro-3-isocyanatopropane is used to modify the structure of proteins and peptides, as it can be used to introduce a fluorine atom into a peptide bond. 1,1-difluoro-3-isocyanatopropane is also used in the synthesis of fluorinated polymers, as it can be used to introduce fluorine atoms into the polymer backbone.
Mechanism of Action
1,1-difluoro-3-isocyanatopropane is an aliphatic isocyanate and acts as a nucleophile in organic synthesis reactions. It is able to react with electrophiles such as other organic compounds, and can be used to introduce fluorine atoms into organic molecules. 1,1-difluoro-3-isocyanatopropane is also able to react with carbon-carbon double bonds, and can be used to introduce fluorine atoms into the double bond.
Biochemical and Physiological Effects
1,1-difluoro-3-isocyanatopropane has been studied extensively for its biochemical and physiological effects. It is known to be a potent inhibitor of the enzyme cytochrome P450 2C19, which is involved in the metabolism of drugs and other compounds. In addition, 1,1-difluoro-3-isocyanatopropane has been found to be a potent inhibitor of the enzyme cytochrome P450 3A4, which is involved in the metabolism of drugs and other compounds. 1,1-difluoro-3-isocyanatopropane has also been found to be a potent inhibitor of the enzyme cytochrome P450 2D6, which is involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
1,1-difluoro-3-isocyanatopropane is a versatile reagent and has a wide range of applications in scientific research. It is a relatively stable compound and is easy to handle and store. In addition, 1,1-difluoro-3-isocyanatopropane is relatively inexpensive and readily available. However, 1,1-difluoro-3-isocyanatopropane is a volatile compound and can be hazardous if not handled properly. In addition, 1,1-difluoro-3-isocyanatopropane is a strong irritant and can cause skin and eye irritation if not handled properly.
Future Directions
1,1-difluoro-3-isocyanatopropane has a wide range of applications in scientific research and has been studied extensively for its biochemical and physiological effects. However, there is still much to be learned about the compound and its potential applications. Future research should focus on the development of new synthesis methods for 1,1-difluoro-3-isocyanatopropane, as well as the development of new applications for the compound. In addition, further research should be conducted to better understand the biochemical and physiological effects of 1,1-difluoro-3-isocyanatopropane. Finally, research should be conducted to develop new methods for the safe and effective handling of 1,1-difluoro-3-isocyanatopropane in laboratory experiments.
Synthesis Methods
1,1-difluoro-3-isocyanatopropane can be synthesized in a multi-step process. The first step involves the reaction of trifluoroacetic anhydride with 1,1-difluoropropyl alcohol to form 1,1-difluoropropyl trifluoroacetate. This reaction is typically performed in the presence of an acid catalyst such as p-toluenesulfonic acid. The second step is the reaction of 1,1-difluoropropyl trifluoroacetate with sodium azide to form 1,1-difluoro-3-isocyanatopropane. The reaction is typically carried out in a polar solvent such as dimethylformamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,1-difluoro-3-isocyanatopropane can be achieved through a two-step process involving the reaction of 1,1-difluoro-3-chloropropane with sodium azide followed by the reaction of the resulting 1,1-difluoro-3-azidopropane with phosgene.", "Starting Materials": [ "1,1-difluoro-3-chloropropane", "sodium azide", "phosgene" ], "Reaction": [ "Step 1: 1,1-difluoro-3-chloropropane is reacted with sodium azide in anhydrous DMF at 80°C for 24 hours to yield 1,1-difluoro-3-azidopropane.", "Step 2: The resulting 1,1-difluoro-3-azidopropane is then reacted with phosgene in anhydrous THF at -10°C for 2 hours to yield 1,1-difluoro-3-isocyanatopropane." ] } | |
CAS RN |
2649060-87-5 |
Product Name |
1,1-difluoro-3-isocyanatopropane |
Molecular Formula |
C4H5F2NO |
Molecular Weight |
121.1 |
Purity |
95 |
Origin of Product |
United States |
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